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Technical Support Center: Optimizing Strobilurin
Fungicide Application Timing
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the

spray application timing of strobilurin fungicides for effective disease control in experimental

settings.

Frequently Asked Questions (FAQs)
Q1: What is the general principle for timing strobilurin fungicide applications for optimal disease

control?

A1: The most effective strategy for using strobilurin fungicides is preventative application.[1][2]

[3] These fungicides are highly effective at inhibiting spore germination and the initial stages of

fungal infection.[4] Applying them before or in the very early stages of disease development is

crucial to capitalize on their potent activity against spore germination.[2] Once an infection is

established, their efficacy is significantly reduced as they have limited post-infection or curative

activity.[4][5] Most strobilurin fungicides provide protection for approximately 21-28 days.[6][7]

[8][9]

Q2: How do I determine the optimal application timing for specific crops like corn, wheat, and

soybeans?
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A2: Optimal timing is crop-specific and often tied to critical growth stages where fungal

diseases can cause the most significant yield loss.

Corn: For diseases like top dieback (anthracnose), fungicide applications at the tasseling

(VT) stage or up to two weeks after are effective in reducing disease incidence and

increasing yield.[10][11][12] Applications made earlier, during vegetative stages (V5 to V8),

have not shown significant efficacy against this particular disease.[10][11][12] Research from

Purdue University suggests that for tar spot management, the most effective application

window is between full tassel emergence (VT) and the blister stage (R2).[6]

Wheat: For foliar diseases, strobilurin fungicides should generally be applied before the

Feekes 8 growth stage.[13] The flag leaf (T2 or GS39) application is considered the most

important for protecting against septoria tritici and rusts.[14] However, it is critical not to use

strobilurin-containing fungicides once the head has fully emerged (flowering or later) if there

is a risk of Fusarium head blight (FHB), as this can lead to increased levels of the mycotoxin

deoxynivalenol (DON).[13][15][16]

Soybeans: Fungicide applications are generally most economical and effective when applied

between the R2 (full flower) and R4 (full pod) growth stages, with the R3 (beginning pod)

stage often being the primary target for preventing yield loss from diseases like frogeye leaf

spot.[17][18] Applications made before R1 (beginning flower) or after R6 (full seed) are less

likely to be beneficial.[17]

Q3: I am seeing a lack of disease control even with what I believe is correct timing. What could

be the issue?

A3: A primary concern with strobilurin fungicides is the development of fungicide resistance.[19]

[20][21] Strobilurins have a highly specific, single-site mode of action, which makes them prone

to resistance development.[4][5][19][22] Resistance arises from mutations in the fungal

cytochrome b gene, the target site of the fungicide.[1]

Troubleshooting Steps:

Confirm Resistance: If you suspect resistance, it is crucial to test the fungal population. This

can be done through laboratory bioassays or molecular tests that detect specific resistance-

conferring mutations, such as the G143A mutation.[19][23]
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Review Application History: Continuous use of the same fungicide mode of action increases

selection pressure for resistant strains.[17][24]

Implement Resistance Management Strategies:

Rotation: Alternate strobilurin fungicides (FRAC code 11) with fungicides from different

FRAC groups that have different modes of action.[19][20]

Mixtures: Use pre-mixed products containing a strobilurin and a fungicide with a different

mode of action, or tank-mix a strobilurin with a multi-site fungicide.[14][19][25]

Limit Applications: Do not exceed the labeled number of applications per season. A

general guideline is to use no more than two sequential applications of a strobilurin

fungicide.[4][26]

Q4: How do environmental conditions affect the timing and efficacy of my strobilurin

applications?

A4: Environmental factors play a significant role in both disease development and fungicide

performance.

Favorable Disease Conditions: Warm, humid, and overcast conditions favor the development

of many fungal diseases.[11] Applications should be timed to precede these conditions if

forecasted.

Fungicide Degradation: The persistence of strobilurin fungicides can be affected by several

factors:

Photodegradation: Synthetic strobilurins are more resistant to UV light degradation than

their natural counterparts, but breakdown still occurs.[4]

Biotic and Abiotic Degradation: Temperature influences the rate of microbial metabolism

and other degradation processes that break down the fungicide.

Rainfall: While strobilurins become rainfast relatively quickly, heavy rainfall shortly after

application can wash off some of the product before it has been fully absorbed.[4]
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Data Presentation
Table 1: Optimal Strobilurin Application Timings for Key Crops

Crop Target Disease(s)
Optimal Growth
Stage for
Application

Notes

Corn
Top Dieback

(Anthracnose)

Tasseling (VT) to two

weeks post-

tasseling[10][11]

Early vegetative stage

applications (V5-V8)

are not effective for

this disease.[10][11]

Tar Spot
Tasseling (VT) to

Blister (R2)[6]

Applications after the

early dough stage are

less likely to be

economical.[6]

Wheat
Foliar Diseases (e.g.,

Rusts, Septoria)

Prior to Feekes 8;

Flag Leaf (T2/GS39)

is critical[13][14]

Crucial: Avoid

application after head

emergence to prevent

increased DON levels

in the presence of

Fusarium head blight.

[13][15][16]

Soybeans
Foliar Diseases (e.g.,

Frogeye Leaf Spot)

R3 (Beginning Pod) is

the primary target;

effective window is

R2-R4[17][18]

Applications before

R1 or after R6 are

generally not

recommended.[17]

Table 2: Fungicide Resistance Management Strategies
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Strategy Description Key Recommendations

Rotation

Alternate applications of

strobilurins (FRAC Group 11)

with fungicides from different

FRAC groups.[19][20]

Do not make more than two

consecutive applications of a

strobilurin fungicide.[4][26]

Mixtures

Use pre-formulated mixtures or

tank-mix strobilurins with

fungicides having a different

mode of action.[14][19][25]

Tank-mixing with a multi-site

protectant fungicide is a good

practice to delay resistance.

[19][25]

Limiting Use

Restrict the total number of

strobilurin applications per

season.

A guideline is for strobilurins to

comprise no more than one-

third of the total fungicide

applications in a season.[4]

Preventative Use
Apply fungicides before

disease is established.[1][2][3]

Strobilurins are most effective

against spore germination and

have poor curative activity.[4]

[5]

Experimental Protocols
Protocol 1: In Vitro Efficacy Testing - Mycelial Growth Inhibition Assay

This protocol is used to determine the baseline sensitivity of a fungal pathogen to a strobilurin

fungicide and to screen for resistant isolates.

Objective: To determine the effective concentration (EC₅₀) of a strobilurin fungicide that inhibits

50% of the mycelial growth of a target fungus.

Materials:

Pure culture of the target fungal pathogen.

Potato Dextrose Agar (PDA) or other suitable growth medium.

Technical grade strobilurin fungicide (e.g., azoxystrobin, pyraclostrobin).
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Solvent for the fungicide (e.g., acetone or ethanol).

Sterile petri dishes (90 mm).

Sterile distilled water.

Cork borer (5 mm diameter).

Incubator.

Micropipettes and sterile tips.

Methodology:

Fungicide Stock Solution Preparation: Prepare a high-concentration stock solution of the

strobilurin fungicide in the chosen solvent.

Amended Media Preparation:

Melt sterile PDA and cool it to 45-50°C in a water bath.

Create a dilution series from the fungicide stock solution. Add appropriate volumes of the

fungicide dilutions to the molten PDA to achieve a range of final concentrations (e.g., 0,

0.01, 0.1, 1, 10, 100 µg/mL). A control plate should contain only the solvent at the highest

concentration used in the treatments to account for any solvent effects.

Pour approximately 20 mL of the amended PDA into each sterile petri dish and allow it to

solidify.

Fungal Inoculation:

From the margin of an actively growing fungal culture, take a 5 mm mycelial plug using a

sterile cork borer.

Place the mycelial plug, mycelium-side down, in the center of each fungicide-amended

and control PDA plate.
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Incubation: Seal the plates with paraffin film and incubate them in the dark at the optimal

growth temperature for the fungus.

Data Collection:

When the fungal colony in the control plate has reached approximately two-thirds of the

plate diameter, measure the colony diameter of all treatments.

Calculate the percentage of mycelial growth inhibition for each concentration relative to

the control.

Data Analysis: Use probit analysis or logarithmic regression to calculate the EC₅₀ value from

the dose-response data. A significant increase in the EC₅₀ value for a field isolate compared

to a known sensitive baseline isolate indicates resistance.

Protocol 2: Field Trial for Optimal Application Timing

Objective: To determine the most effective crop growth stage for strobilurin application to

control a specific disease and maximize yield.

Materials:

Experimental field plot with a history of the target disease.

Susceptible crop variety.

Commercial formulation of the strobilurin fungicide.

Calibrated sprayer (e.g., backpack or tractor-mounted).

Plot markers.

Data collection tools (e.g., disease rating scales, harvest equipment).

Methodology:

Experimental Design:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a randomized complete block design (RCBD) with at least four replications.

Treatments should include an untreated control and single fungicide applications at

different, clearly defined crop growth stages (e.g., for corn: V8, VT, R1, R2).

Plot Establishment: Plant the susceptible crop variety using standard agronomic practices for

the region. Ensure plots are large enough to minimize spray drift between treatments and to

allow for accurate yield assessment.

Fungicide Application:

Apply the strobilurin fungicide at the labeled rate for the target crop and disease.

Applications must be precisely timed to the designated growth stages for each treatment.

Record the date and environmental conditions at the time of each application.

Disease Assessment:

Scout plots regularly for disease onset and development.

At a predetermined time (e.g., mid-grain fill), assess disease severity in each plot using a

standardized rating scale (e.g., percentage of leaf area affected).

Yield Data Collection: Harvest the center rows of each plot at crop maturity. Measure grain

yield and adjust for moisture content.

Data Analysis:

Use Analysis of Variance (ANOVA) to determine if there are significant differences in

disease severity and yield among the different application timings.

If significant differences are found, use a mean separation test (e.g., Tukey's HSD) to

compare the treatment means. This will identify the application timing(s) that resulted in

the lowest disease severity and the highest yield.
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Caption: Strobilurin fungicides block the Qo site of Complex III in the mitochondrial respiratory

chain.
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Caption: A decision workflow for timing strobilurin fungicide applications in research settings.
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Caption: The development of fungicide resistance due to selection pressure from repeated

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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